Cas no 115052-71-6 (4-Amino-5-ethoxymethyl-2-methylpyrimidine Hydrobromide)

• Product Name: 4-Amino-5-ethoxymethyl-2-methylpyrimidine Hydrobromide
• CAS No: 115052-71-6
• MF: C₈H₁₄BrN₃O
• MW: 248.120260715485
• CID: 4681467
• Update Time: 2025-05-23

4-Amino-5-ethoxymethyl-2-methylpyrimidine Hydrobromide Chemical and Physical Properties

Names and Identifiers

• 4-Amino-5-ethoxymethyl-2-methylpyrimidine Hydrobromide
• 4-amino-5-ethoxymethyl-2-meth-ylpyrimidine hydrobromide
• 5-(Ethoxymethyl)-2-methylpyrimidin-4-amine;hydrobromide

• Inchi： 1S/C8H13N3O.BrH/c1-3-12-5-7-4-10-6(2)11-8(7)9;/h4H,3,5H2,1-2H3,(H2,9,10,11);1H
• InChI Key： DSASTCYOSMCLOQ-UHFFFAOYSA-N
• SMILES： Br.O(CC)CC1=CN=C(C)N=C1N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 132
• Topological Polar Surface Area: 61

Experimental Properties

• Melting Point: 168-170°C
• Solubility: Methanol

Additional information on 4-Amino-5-ethoxymethyl-2-methylpyrimidine Hydrobromide

Introduction to 4-Amino-5-ethoxymethyl-2-methylpyrimidine Hydrobromide (CAS No. 115052-71-6) and Its Emerging Applications in Chemical Biology

4-Amino-5-ethoxymethyl-2-methylpyrimidine Hydrobromide, identified by its CAS number 115052-71-6, is a significant compound in the realm of chemical biology and pharmaceutical research. This pyrimidine derivative has garnered attention due to its versatile structural framework, which makes it a valuable scaffold for the development of novel bioactive molecules. The compound’s unique combination of an amino group, an ethoxymethyl substituent, and a methyl group at the 2-position of the pyrimidine ring contributes to its remarkable reactivity and potential biological activity.

The chemical structure of 4-Amino-5-ethoxymethyl-2-methylpyrimidine Hydrobromide facilitates its role as a key intermediate in synthetic chemistry. The presence of the amino group (–NH₂) at the 4-position allows for further functionalization via nucleophilic substitution reactions, enabling the attachment of various pharmacophores. Meanwhile, the ethoxymethyl group (–OCH₂CH₃) at the 5-position introduces hydrophilicity and flexibility, enhancing solubility and bioavailability in biological systems. The methyl group (–CH₃) at the 2-position further modulates electronic properties, influencing interactions with biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of pyrimidine derivatives in drug discovery. Pyrimidines are fundamental heterocyclic structures that mimic nucleic acid bases, making them crucial for applications in antiviral, anticancer, and antimicrobial therapies. Among these derivatives, 4-Amino-5-ethoxymethyl-2-methylpyrimidine Hydrobromide has emerged as a promising candidate due to its ability to interact with enzymes and receptors involved in critical biological pathways.

One of the most compelling aspects of 4-Amino-5-ethoxymethyl-2-methylpyrimidine Hydrobromide is its utility as a building block for kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. By designing analogs of this compound, researchers have been able to develop selective kinase inhibitors with improved potency and reduced side effects. For instance, modifications to the amino and ethoxymethyl groups have led to compounds that exhibit high affinity for specific kinases, such as Janus kinases (JAKs) and tyrosine kinases (Tyrosine Kinase Inhibitors - TKIs).

The hydrobromide salt form of 4-Amino-5-ethoxymethyl-2-methylpyrimidine Hydrobromide enhances its stability and solubility, making it more suitable for pharmaceutical formulations. This salt form also improves handling properties in laboratory settings, facilitating efficient synthesis and purification processes. The compound’s crystalline structure has been studied using X-ray crystallography to understand its molecular interactions better. These structural insights have guided the optimization of synthetic routes and the design of derivatives with enhanced pharmacological properties.

In recent years, there has been growing interest in exploring the antimicrobial potential of pyrimidine derivatives. 4-Amino-5-ethoxymethyl-2-methylpyrimidine Hydrobromide has been investigated for its ability to inhibit bacterial growth by targeting essential metabolic pathways. Preliminary studies suggest that this compound disrupts bacterial DNA synthesis by interfering with enzymes such as dihydrofolate reductase (DHFR), which is crucial for nucleotide biosynthesis. This mechanism of action makes it a promising candidate for developing novel antibiotics to combat drug-resistant bacterial strains.

The compound’s efficacy has also been tested in vitro against various cancer cell lines. Researchers have observed that derivatives of 4-Amino-5-ethoxymethyl-2-methylpyrimidine Hydrobromide can induce apoptosis by activating caspase-dependent pathways or by inhibiting key survival signaling molecules like Akt and MAPK. These findings underscore the potential of this scaffold for developing next-generation anticancer agents. Furthermore, preclinical studies have explored its role in modulating immune responses, suggesting immunomodulatory properties that could be exploited in cancer immunotherapy.

The synthesis of 4-Amino-5-ethoxymethyl-2-methylpyrimidine Hydrobromide involves multi-step organic reactions that highlight modern synthetic methodologies. Key steps include condensation reactions between urea derivatives and β-ketoesters or aldehydes under acidic conditions, followed by functional group transformations such as methylation and bromination. Advances in catalytic systems have enabled more efficient and sustainable synthetic routes, reducing waste generation and improving yields.

The development of computational tools has further accelerated the discovery process for compounds like 4-Amino-5-ethoxymethyl-2-methylpyrimidine Hydrobromide. Molecular docking simulations have been employed to predict binding affinities with target proteins, allowing researchers to prioritize lead compounds before experimental validation. These computational approaches complement traditional high-throughput screening methods, providing a more cost-effective and rapid route to identifying novel bioactive molecules.

The future prospects for 4-Amino-5-ethoxymethyl-2-methylpyrimidine Hydrobromide are vast, particularly in personalized medicine applications. By tailoring derivatives based on individual patient profiles, researchers aim to develop therapies that are more effective and less toxic than conventional treatments. Additionally, nanotechnology-based delivery systems are being explored to enhance the bioavailability and targeted action of this compound.

In conclusion,4-Amino-5-ethoxymethyl--methylpyrimidine Hydrobromide (CAS No. 115052--71--6) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features make it a versatile scaffold for developing drugs targeting various diseases, including cancer and infections caused by drug-resistant bacteria. With ongoing research efforts focused on optimizing synthetic routes and exploring novel therapeutic applications,this compound is poised to play a crucial role in next-generation drug development strategies.